Cas no 1804174-35-3 (2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1804174-35-3
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4976322
• Update Time: 2025-10-19

2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO2/c1-6(11)10(14)8-4-2-3-7(5-13)9(8)12/h2-4,6,13H,5H2,1H3
• InChI Key： OOXMYKOLIIGAJP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CO)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804174-35-3)

2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804174-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of aryl ketones, characterized by the presence of a bromine atom and a fluorinated hydroxymethyl group, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, medicinal chemistry, and material science, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one features a propan-1-one backbone, which is further functionalized with a bromo substituent and a fluoro-hydroxymethyl aromatic ring. This combination of functional groups enhances its versatility in synthetic chemistry, particularly in cross-coupling reactions and nucleophilic substitutions. Such reactions are pivotal in the development of biologically active molecules, including potential therapeutics for neurological disorders and inflammatory diseases, topics that are currently trending in scientific literature and public health discussions.

In recent years, the demand for fluorinated compounds like 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the design of next-generation pharmaceuticals, a hot topic in AI-driven drug discovery platforms. For instance, computational tools such as machine learning and quantum chemistry simulations are being employed to predict the behavior of such compounds, aligning with the growing interest in green chemistry and sustainable synthesis methods.

From a commercial perspective, CAS No. 1804174-35-3 is often sought after by fine chemical suppliers and research laboratories specializing in custom synthesis. Its applications extend to agrochemicals and functional materials, where its halogenated and fluorinated moieties play a key role in enhancing product performance. This aligns with the broader industry shift toward high-value intermediates, a frequently searched term in chemical market analyses.

Safety and handling of 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one are also critical considerations. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. This includes adherence to GLP (Good Laboratory Practice) standards, a topic frequently queried by quality control professionals and regulatory affairs specialists in online forums and search engines.

In summary, 2-Bromo-1-(2-fluoro-3-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804174-35-3) represents a promising compound with multifaceted applications. Its relevance in cutting-edge research and industrial innovation underscores its importance in modern chemistry. As scientific inquiries into fluorinated building blocks and halogenated ketones continue to rise, this compound is poised to remain a focal point in both academic and commercial spheres.